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Compound of Interest

Compound Name: Galanganone C

Cat. No.: B1164239

For Researchers, Scientists, and Drug Development Professionals

Introduction

Galanganone C is a diarylheptanoid, a class of natural products that has garnered interest for
its potential biological activities. A critical parameter for the research and development of any
bioactive compound is its solubility in various solvents. This data is fundamental for designing
extraction and purification processes, formulating dosage forms, and conducting various in vitro
and in vivo studies. This technical guide addresses the solubility of Galanganone C in organic
solvents, based on currently available public domain data.

Following a comprehensive review of scientific literature and chemical supplier databases, it
has been determined that specific quantitative solubility data for Galanganone C in any
organic solvent is not publicly available. While studies mention the extraction of Galanganone
C from natural sources using organic solvents like ethanol, they do not provide specific
solubility values (e.g., in mg/mL or mol/L) at defined temperatures. Chemical supplier safety
data sheets and product information pages for Galanganone C also do not currently list
guantitative solubility data.

General Solubility Considerations for
Diarylheptanoids
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In the absence of specific data for Galanganone C, general principles of solubility for the
broader class of diarylheptanoids can provide some guidance. Diarylheptanoids are
characterized by a seven-carbon chain connecting two aromatic rings. The solubility of these
compounds is influenced by the nature and substitution pattern of functional groups (such as
hydroxyl, methoxy, and carbonyl groups) on the aromatic rings and the heptane chain.

Generally, the presence of polar groups like hydroxyls increases solubility in polar organic
solvents, while non-polar moieties enhance solubility in non-polar organic solvents. Based on
the chemical structure of Galanganone C, it would be expected to exhibit some degree of
solubility in polar organic solvents.

Proposed Experimental Workflow for Solubility
Determination

For researchers requiring precise solubility data for Galanganone C, a systematic
experimental approach is necessary. The following workflow outlines a standard procedure for
determining the solubility of a solid compound in an organic solvent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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